(2S,3S)-2,3-dimethylmorpholine hydrochloride
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Overview
Description
“(2S,3S)-2,3-dimethylmorpholine” refers to a specific stereoisomer of 2,3-dimethylmorpholine. The (2S,3S) notation indicates the configuration of the chiral centers in the molecule .
Molecular Structure Analysis
The (2S,3S) notation indicates that the molecule has two chiral centers at the 2nd and 3rd positions, and both have an S configuration .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For example, the R/S configuration of a molecule can affect its optical activity .Scientific Research Applications
Pharmacological Research
- Neurokinin-1 Receptor Antagonist Development : A study by Harrison et al. (2001) showcased an orally active, water-soluble neurokinin-1 receptor antagonist with potential applications in treating emesis and depression. This antagonist, characterized by its high affinity and long duration of action, exemplifies the pharmacological relevance of dimethylmorpholine derivatives in clinical administration (Harrison et al., 2001).
Material Science and Catalysis
- Oxorhenium(V) Complexes with Phenolate-Oxazoline Ligands : Research by Schachner et al. (2014) explored the reactivity of oxorhenium(V) complexes with phenolate-oxazoline ligands in O-atom-transfer reactions. These complexes demonstrated significant activity in the reduction of perchlorate salt, showcasing the utility of dimethylmorpholine derivatives in catalytic processes (Schachner et al., 2014).
Organic Synthesis
- Synthesis of Cu(I) and Ni(II) Complexes : A study by Kuang et al. (2002) on the synthesis and structural characterization of Cu(I) and Ni(II) complexes involving dimethylmorpholine derivatives highlighted their novel emission properties. This research underscores the compound's significance in the development of materials with specific photophysical properties (Kuang et al., 2002).
Environmental Applications
- Removal of Pesticides from Wastewater : Boudesocque et al. (2008) utilized a lignocellulosic substrate for the adsorption of pesticides, demonstrating the environmental application of dimethylmorpholine derivatives in water treatment processes (Boudesocque et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2S,3S)-2,3-dimethylmorpholine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-5-6(2)8-4-3-7-5;/h5-7H,3-4H2,1-2H3;1H/t5-,6-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZWKLXAWHKRNQF-GEMLJDPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(OCCN1)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H](OCCN1)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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